Cas no 2227779-78-2 ((1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: (1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 2227779-78-2
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5974332
• PubChem ID: 165753777
• Update Time: 2025-05-30

(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine
• EN300-1801998
• 2227779-78-2

• Inchi： 1S/C8H15N3O/c1-5(9)7-6(2)10-11(3)8(7)12-4/h5H,9H2,1-4H3/t5-/m0/s1
• InChI Key： GRGYIAIQIWXJEW-YFKPBYRVSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)[C@H](C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on (1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine

Chemical Profile of (1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 2227777-78-2)

(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine, identified by its CAS number 2227777-78-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral center and a pyrazole core, has garnered attention due to its structural complexity and potential biological activities. The pyrazole moiety, particularly in its substituted forms, is well-documented for its role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies.

The structural framework of this compound consists of a pyrazole ring substituted with a methoxy group at the 5-position and dimethyl groups at the 1-position. This configuration contributes to its unique electronic and steric properties, making it a valuable scaffold for further derivatization and drug discovery efforts. The presence of the amine functional group at the ethyl chain further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its biological profile.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their broad spectrum of biological activities and favorable pharmacokinetic properties. Pyrazole derivatives, in particular, have been extensively studied for their potential therapeutic applications. For instance, several pyrazole-based compounds have shown promising results in preclinical studies as inhibitors of enzymes involved in cancer progression and inflammation.

One of the most compelling aspects of (1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine is its stereochemical purity. The (1S) configuration at the chiral center introduces a specific three-dimensional arrangement that can critically influence its interaction with biological targets. This stereochemical control is essential for optimizing drug efficacy and minimizing off-target effects. The synthesis of enantiomerically pure compounds like this one often requires sophisticated synthetic methodologies, including asymmetric catalysis and chiral resolution techniques.

The methoxy group in the pyrazole ring not only contributes to the compound's electronic properties but also serves as a potential site for further functionalization. This allows chemists to explore various derivatives by introducing additional substituents such as halogens, alcohols, or other heterocycles. Such modifications can lead to novel compounds with enhanced biological activity or improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of bioactive molecules. By leveraging molecular modeling techniques, researchers can predict the binding modes of (1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine with target proteins or enzymes. This approach has significantly accelerated the drug discovery process by identifying promising candidates before they are synthesized in the laboratory.

The compound's potential applications extend beyond traditional small-molecule drugs. Its structural features make it an attractive candidate for development as a key intermediate in the synthesis of more complex molecules. For example, it could serve as a precursor for peptidomimetics or other bioactive peptides that require a rigid heterocyclic core for stability and binding affinity.

In conclusion, (1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 2227777-78-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, including the chiral center and pyrazole core with methoxy substitution, offer numerous opportunities for further exploration in drug discovery and medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics.